2-Bromo-6-(bromomethyl)pyrazine
Cat. No. B8469985
M. Wt: 251.91 g/mol
InChI Key: GNPFTXNMMIUSEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08906902B2
Procedure details
To a solution of 2-bromo-6-methyl-pyrazine (3.0 g, 17.31 mmol) in CCl4 (25 mL) was added NBS (4.60 g, 26.01 mmol) and AIBN (0.248 g, 1.734 mmol) at RT. The mixture was stirred at 55° C. for 48 h. H2O was added followed by extraction with EtOAc (3×100 mL). The combined organics were washed with brine, dried (Na2SO4) and concentrated in vacuo. The residue was purified over silica eluting with 5% EtOAc:Hexane to obtain i (1.40 g, 32%). 1H NMR (CDCl3, 400 MHz): δ 8.64 (s, 1H), 8.62 (s, 1H) and 4.50 (s, 2H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[N:6][CH:5]=[C:4]([CH3:8])[N:3]=1.C1C(=O)N([Br:16])C(=O)C1.CC(N=NC(C#N)(C)C)(C#N)C.O>C(Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:7]=[N:6][CH:5]=[C:4]([CH2:8][Br:16])[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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BrC1=NC(=CN=C1)C
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Name
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Quantity
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4.6 g
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Type
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reactant
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Smiles
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C1CC(=O)N(C1=O)Br
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Name
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Quantity
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0.248 g
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Type
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reactant
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Smiles
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CC(C)(C#N)N=NC(C)(C)C#N
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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55 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 55° C. for 48 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with EtOAc (3×100 mL)
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WASH
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Type
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WASH
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Details
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The combined organics were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified over silica eluting with 5% EtOAc
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CUSTOM
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Type
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CUSTOM
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Details
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Hexane to obtain i (1.40 g, 32%)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
